Cas no 2138803-01-5 (3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole)

• Product Name: 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole
• CAS No: 2138803-01-5
• MF: C₇H₈BrNO₂
• MW: 218.047921180725
• CID: 6399098
• PubChem ID: 165741982
• Update Time: 2025-05-19

3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2138803-01-5
• EN300-802566
• 3-(2-bromoethenyl)-5-(methoxymethyl)-1,2-oxazole
• 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole

• Inchi： 1S/C7H8BrNO2/c1-10-5-7-4-6(2-3-8)9-11-7/h2-4H,5H2,1H3/b3-2+
• InChI Key： TYMNWVZLVOUHFR-NSCUHMNNSA-N
• SMILES： Br/C=C/C1C=C(COC)ON=1

Computed Properties

• Exact Mass: 216.97384g/mol
• Monoisotopic Mass: 216.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.3Ų

Additional information on 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole

Comprehensive Overview of 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole (CAS No. 2138803-01-5) and Its Applications

The compound 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole (CAS No. 2138803-01-5) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. With its unique structural features, including a bromoethenyl group and a methoxymethyl substituent, this compound serves as a versatile building block for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where it can be used to develop novel therapeutics targeting various diseases.

In recent years, the demand for 1,2-oxazole derivatives has surged due to their broad biological activities and utility in organic synthesis. The presence of the bromoethenyl moiety in 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole makes it a valuable intermediate for cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, which are pivotal in modern pharmaceutical manufacturing. Additionally, the methoxymethyl group enhances the compound's solubility and stability, making it suitable for various experimental conditions.

One of the most frequently asked questions in online searches is: "What are the applications of 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole in drug development?" This compound's ability to act as a scaffold for bioactive molecules has been explored in the design of kinase inhibitors, antimicrobial agents, and anti-inflammatory drugs. Its structural flexibility allows for modifications that can improve pharmacokinetic properties, such as bioavailability and metabolic stability.

Another hot topic in the scientific community is the role of heterocyclic compounds in sustainable chemistry. 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole aligns with this trend, as it can be synthesized using green chemistry principles, minimizing waste and energy consumption. Researchers are also investigating its potential in catalysis and material science, where it could contribute to the development of advanced polymers and coatings with enhanced performance characteristics.

From an SEO perspective, keywords like "1,2-oxazole synthesis," "bromoethenyl derivatives," and "methoxymethyl heterocycles" are highly relevant to this compound. These terms reflect the growing interest in its chemical properties and applications. Furthermore, the compound's CAS number, 2138803-01-5, is often searched by professionals seeking precise technical data, underscoring the importance of including it in any detailed discussion.

In conclusion, 3-(2-Bromoethenyl)-5-(methoxymethyl)-1,2-oxazole (CAS No. 2138803-01-5) represents a promising area of research with diverse applications. Its unique structure and reactivity make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As the demand for innovative chemical solutions grows, this compound is poised to play a pivotal role in advancing scientific knowledge and industrial applications.